Cas no 954081-28-8 (4-chloro-N-2-(2-phenylmorpholin-4-yl)ethylbenzamide)

• Product Name: 4-chloro-N-2-(2-phenylmorpholin-4-yl)ethylbenzamide
• CAS No: 954081-28-8
• MF: C₁₉H₂₁ClN₂O₂
• MW: 344.835243940353
• CID: 6483487
• PubChem ID: 16892398
• Update Time: 2025-06-11

4-chloro-N-2-(2-phenylmorpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(2-phenylmorpholin-4-yl)ethylbenzamide
• SR-01000920009
• 4-chloro-N-[2-(2-phenylmorpholin-4-yl)ethyl]benzamide
• SR-01000920009-1
• 4-chloro-N-(2-(2-phenylmorpholino)ethyl)benzamide
• VU0630033-1
• F5022-0008
• 954081-28-8
• AKOS024490809

• Inchi： 1S/C19H21ClN2O2/c20-17-8-6-16(7-9-17)19(23)21-10-11-22-12-13-24-18(14-22)15-4-2-1-3-5-15/h1-9,18H,10-14H2,(H,21,23)
• InChI Key： BOZMWQJNKLKCDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NCCN1CCOC(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 344.1291556g/mol
• Monoisotopic Mass: 344.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-chloro-N-2-(2-phenylmorpholin-4-yl)ethylbenzamide

Introduction to 4-Chloro-N-2-(2-Phenylmorpholin-4-yl)ethylbenzamide (CAS No. 954081-28-8)

4-Chloro-N-2-(2-Phenylmorpholin-4-yl)ethylbenzamide, with the CAS number 954081-28-8, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound is characterized by its unique molecular structure, which includes a chlorobenzamide moiety and a phenylmorpholine substituent. These structural features contribute to its diverse biological activities and make it a promising candidate for various therapeutic applications.

The chemical formula of 4-Chloro-N-2-(2-Phenylmorpholin-4-yl)ethylbenzamide is C₁₉H₂₀ClNO₂. Its molecular weight is approximately 337.82 g/mol, and it exists as a white crystalline solid at room temperature. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol, but it has limited solubility in water. These physical properties are crucial for its use in various experimental and clinical settings.

In terms of its biological activity, 4-Chloro-N-2-(2-Phenylmorpholin-4-yl)ethylbenzamide has been extensively studied for its potential as an inhibitor of specific enzymes and receptors. Recent research has highlighted its ability to modulate the activity of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Specifically, this compound has shown promise in inhibiting the activity of the serotonin 5-HT₆ receptor, which is implicated in various neurological disorders such as Alzheimer's disease and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 4-Chloro-N-2-(2-Phenylmorpholin-4-yl)ethylbenzamide. The researchers found that this compound exhibited high selectivity and potency towards the 5-HT₆ receptor, with an IC₅₀ value of 1.5 nM. This level of selectivity is particularly noteworthy, as it suggests that the compound could be developed into a more effective and safer therapeutic agent compared to existing drugs that target this receptor.

Beyond its potential as a 5-HT₆ receptor antagonist, 4-Chloro-N-2-(2-Phenylmorpholin-4-yl)ethylbenzamide has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 4-Chloro-N-2-(2-Phenylmorpholin-4-yl)ethylbenzamide has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 4-Chloro-N-2-(2-Phenylmorpholin-4-yl)ethylbenzamide (CAS No. 954081-28-8) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation into its therapeutic potential. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.